Cas no 2228251-39-4 (1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol)

• Product Name: 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol
• CAS No: 2228251-39-4
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5913812
• PubChem ID: 165669532
• Update Time: 2025-08-05

1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol
• 1-[2-(dimethylamino)-3,4-difluorophenyl]-2-fluoroethan-1-ol
• 2228251-39-4
• EN300-1734239

• Inchi： 1S/C10H12F3NO/c1-14(2)10-6(8(15)5-11)3-4-7(12)9(10)13/h3-4,8,15H,5H2,1-2H3
• InChI Key： VGIGBQGLOLQLQJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(CF)O)=C1N(C)C)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol

Introduction to 1-2-(Dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol (CAS No. 2228251-39-4)

1-2-(Dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol, with the CAS number 2228251-39-4, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its complex molecular framework, which includes a dimethylamino group, difluorophenyl moiety, and a fluoroethanol segment. These structural features contribute to its distinct physicochemical properties and biological activities.

The chemical formula of 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol is C₁₀H₁₀F₃NO₂. The presence of multiple fluorine atoms and the dimethylamino group imparts significant lipophilicity and electron-withdrawing effects, which are crucial for its interactions with biological targets. The compound's molecular weight is approximately 237.18 g/mol, and it exhibits a melting point of around 75°C. These properties make it an interesting candidate for further investigation in medicinal chemistry.

In the context of pharmaceutical research, 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its activity in modulating specific receptors and enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound can effectively inhibit certain kinases and G protein-coupled receptors (GPCRs), which are key targets in the treatment of cancer, neurodegenerative disorders, and cardiovascular diseases.

The pharmacokinetic profile of 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol has also been evaluated in preclinical models. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, which is advantageous for targeting intracellular proteins and receptors.

Toxicological studies have provided valuable insights into the safety profile of 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol. In vitro cytotoxicity assays using human cell lines have shown that the compound is well-tolerated at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant to potential clinical applications. These findings suggest that the compound has a favorable safety margin, making it a promising candidate for further development.

The potential therapeutic applications of 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol are diverse and include but are not limited to cancer therapy, neuroprotection, and cardiovascular disease management. For example, its ability to inhibit specific kinases involved in tumor growth and metastasis makes it a potential candidate for anticancer drugs. Similarly, its interaction with GPCRs could be leveraged to develop treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-2-(dimethylamino)-3,4-difluorophenyl-2-fluoroethan-1-ol (CAS No. 2228251-39-4) represents a promising molecule with a unique chemical structure and favorable biological activities. Its potential as a lead compound in drug discovery and development is supported by preliminary research findings. Further studies are warranted to fully elucidate its mechanisms of action and optimize its therapeutic potential. As research progresses, this compound may pave the way for innovative treatments in various medical fields.